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Compound of Interest

4-Chloroquinoline-2-carboxylic
Compound Name: d
aci

Cat. No.: B090781

An In-depth Technical Guide to 4-Chloroquinoline-2-carboxylic Acid: Properties, Synthesis,
and Applications

Introduction

4-Chloroquinoline-2-carboxylic acid is a heterocyclic compound built upon a quinoline
scaffold. The quinoline ring system is a privileged structure in medicinal chemistry, found in
numerous natural products and synthetic drugs.[1][2] This guide, intended for researchers,
scientists, and drug development professionals, provides a comprehensive overview of 4-
chloroquinoline-2-carboxylic acid, from its fundamental physicochemical properties to its
synthesis and diverse applications. The strategic placement of a chlorine atom at the 4-position
and a carboxylic acid at the 2-position makes this molecule a versatile building block for
creating more complex and biologically active compounds.[3]

Physicochemical Properties and Structural Analysis

The unique characteristics of 4-chloroquinoline-2-carboxylic acid stem from the interplay
between the quinoline core and its functional groups. The carboxylic acid group can act as a
hydrogen bond donor and acceptor, influencing the molecule's solubility and its ability to bind to
biological targets.[3] The chlorine atom, a halogen, modifies the electronic properties of the
quinoline ring, which can impact its reactivity and interactions with macromolecules.[3]

Table 1: Physicochemical Properties of 4-Chloroquinoline-2-carboxylic acid
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Property Value Source
Molecular Weight 207.61 g/mol [4]
Molecular Formula C10H6CINO2 [4]
CAS Number 15733-82-1 [4][5][6]
Purity Typically 295% [4]

Below is a diagram illustrating the chemical structure of 4-chloroquinoline-2-carboxylic acid.

Caption: Chemical structure of 4-Chloroquinoline-2-carboxylic acid.

Synthesis of 4-Chloroquinoline-2-carboxylic Acid

The synthesis of quinoline-4-carboxylic acids can be achieved through various named
reactions, including the Pfitzinger, Doebner, Combes, Conrad-Limpach, and Gould-Jacobs
reactions.[3] Achieving the specific 4-chloro-2-carboxylic acid substitution pattern requires
careful control over the regioselectivity of the reactions.

One plausible synthetic approach involves the regioselective chlorination and carboxylation of
a pre-formed quinoline ring or the use of precursors that already contain the necessary
functionalities.[3]

Below is a conceptual workflow for the synthesis of a quinoline carboxylic acid derivative.

Synthesis Workflow
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Caption: Conceptual workflow for quinoline carboxylic acid synthesis.
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Analytical Characterization

To ensure the identity and purity of synthesized 4-chloroquinoline-2-carboxylic acid, a
combination of analytical techniques is employed.

¢ High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound. A sharp, single peak at a specific retention time indicates a high-purity sample.

e Mass Spectrometry (MS): Confirms the molecular weight of the compound. The mass
spectrum should show a molecular ion peak corresponding to 207.61 g/mol .

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
molecular structure. Both *H and 3C NMR spectra should be consistent with the structure of
4-chloroquinoline-2-carboxylic acid.

Applications in Research and Development

The unique structure of 4-chloroquinoline-2-carboxylic acid makes it a valuable tool in
various scientific fields.

Medicinal Chemistry and Drug Discovery

This compound serves as a key intermediate in the synthesis of a wide range of biologically
active molecules.[7] Quinoline derivatives have shown promise as:

o Antimicrobial and Antifungal Agents: The quinoline scaffold is present in several antibacterial
drugs.[8]

o Anti-inflammatory Agents: Certain quinoline derivatives exhibit anti-inflammatory properties.

[7]

o Antimalarial and Anticancer Drugs: The 7-chloroquinoline scaffold is a well-known feature in
antimalarial drugs, and other derivatives have been investigated for their anticancer
potential.[3][7]

The biological activity is often attributed to the ability of the quinoline core to intercalate with
DNA or inhibit key enzymes.[9] The carboxylic acid and chloro substituents can be modified to
fine-tune the compound's activity and pharmacokinetic properties.[3]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b090781?utm_src=pdf-body
https://www.benchchem.com/product/b090781?utm_src=pdf-body
https://www.benchchem.com/product/b090781?utm_src=pdf-body
https://www.chemimpex.com/products/23244
https://en.wikipedia.org/wiki/Quinolone_antibiotic
https://www.chemimpex.com/products/23244
https://www.benchchem.com/product/b090781
https://www.chemimpex.com/products/23244
https://pmc.ncbi.nlm.nih.gov/articles/PMC2850272/
https://www.benchchem.com/product/b090781
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Computational Modeling

In silico techniques like molecular docking are used to predict how 4-chloroquinoline-2-
carboxylic acid and its derivatives might bind to biological targets, such as enzymes or
receptors.[3] This aids in the rational design of new drugs.

Drug-Target Interaction

4-Chloroquinoline-2- Biological Target
carboxylic acid derivative (e.g., Enzyme Active Site)

Binding Interaction
(e.g., Hydrogen Bonding,
Hydrophobic Interactions)
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Caption: Simplified diagram of ligand-target interaction.

Material Science and Analytical Chemistry

Beyond pharmaceuticals, 4-chloroquinoline-2-carboxylic acid and its derivatives have
applications in:

» Material Science: They can be incorporated into polymers and coatings to enhance their
chemical resistance and durability.[7]

» Analytical Chemistry: The quinoline carboxylic acid structure can act as a chelating agent for
metal ions, enabling its use in the development of sensitive and selective detection methods.

[3]

Conclusion
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4-Chloroquinoline-2-carboxylic acid is a versatile and valuable compound in modern
chemical and pharmaceutical research. Its unique structural features provide a foundation for
the development of a wide array of novel molecules with diverse applications. A thorough
understanding of its properties, synthesis, and potential applications is crucial for researchers
aiming to leverage this powerful chemical scaffold in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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